Cas no 2248285-47-2 (4-(Difluoromethyl)-1,2-thiazole-3-carboxylic acid)

• Product Name: 4-(Difluoromethyl)-1,2-thiazole-3-carboxylic acid
• CAS No: 2248285-47-2
• MF: C₅H₃F₂NO₂S
• MW: 179.14462685585
• CID: 5886199
• PubChem ID: 137940813
• Update Time: 2023-12-14

4-(Difluoromethyl)-1,2-thiazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-1,2-thiazole-3-carboxylic acid
• 2248285-47-2
• EN300-6509364

• Inchi： 1S/C5H3F2NO2S/c6-4(7)2-1-11-8-3(2)5(9)10/h1,4H,(H,9,10)
• InChI Key： JWZFESLAAFXSHK-UHFFFAOYSA-N
• SMILES： S1C=C(C(F)F)C(C(=O)O)=N1

Computed Properties

• Exact Mass: 178.98525584g/mol
• Monoisotopic Mass: 178.98525584g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 78.4Ų